Cas no 1806862-12-3 (3-Cyano-5-(difluoromethyl)-4-methoxypyridine-2-methanol)

• Product Name: 3-Cyano-5-(difluoromethyl)-4-methoxypyridine-2-methanol
• CAS No: 1806862-12-3
• MF: C₉H₈F₂N₂O₂
• MW: 214.168828964233
• CID: 4875696
• Update Time: 2025-05-23

3-Cyano-5-(difluoromethyl)-4-methoxypyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-(difluoromethyl)-4-methoxypyridine-2-methanol

• Inchi： 1S/C9H8F2N2O2/c1-15-8-5(2-12)7(4-14)13-3-6(8)9(10)11/h3,9,14H,4H2,1H3
• InChI Key： RAEAWQIXOVVUEM-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CO)C(C#N)=C1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 0.3
• Topological Polar Surface Area: 66.1

Additional information on 3-Cyano-5-(difluoromethyl)-4-methoxypyridine-2-methanol

Introduction to 3-Cyano-5-(difluoromethyl)-4-methoxypyridine-2-methanol (CAS No. 1806862-12-3) and Its Emerging Applications in Chemical Biology and Drug Discovery

3-Cyano-5-(difluoromethyl)-4-methoxypyridine-2-methanol, identified by its Chemical Abstracts Service (CAS) number 1806862-12-3, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles widely recognized for their diverse biological activities and pharmacological potential. The presence of multiple functional groups, including a cyano group, a difluoromethyl moiety, and a methoxy substituent, endows this molecule with unique chemical properties that make it a valuable scaffold for the development of novel therapeutic agents.

The cyano group at the 3-position introduces a polar electron-withdrawing effect, which can modulate the electronic properties of the pyridine ring and influence its interactions with biological targets. The difluoromethyl group at the 5-position is particularly noteworthy, as fluorine atoms are known to enhance metabolic stability, lipophilicity, and binding affinity in drug molecules. This substitution pattern has been extensively explored in medicinal chemistry due to its ability to improve pharmacokinetic profiles. Additionally, the methoxy group at the 4-position provides further versatility for derivatization, allowing for the construction of more complex molecular architectures.

In recent years, there has been a surge in research focused on developing small molecules that modulate key biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The pyridine scaffold has proven to be particularly effective in this regard, with numerous pyridine-based drugs already approved for clinical use. Among these, compounds containing difluoromethyl groups have shown exceptional promise in preclinical studies. The difluoromethyl moiety not only enhances binding affinity but also improves resistance to enzymatic degradation, making it an attractive feature for drug design.

3-Cyano-5-(difluoromethyl)-4-methoxypyridine-2-methanol (CAS No. 1806862-12-3) represents an interesting case study in how structural modifications can influence biological activity. The cyano group at the 3-position can participate in hydrogen bonding interactions with nucleophilic residues in protein targets, while the difluoromethyl group can engage in hydrophobic interactions or π-stacking with aromatic residues. These features make this compound a promising candidate for further exploration as a lead molecule in drug discovery.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently dysregulated in various diseases, particularly cancer. Pyridine-based kinase inhibitors have been successfully marketed, and there is ongoing interest in identifying new scaffolds that offer improved selectivity and efficacy. The unique combination of functional groups in 3-Cyano-5-(difluoromethyl)-4-methoxypyridine-2-methanol (CAS No. 1806862-12-3) makes it an ideal candidate for optimization as a kinase inhibitor.

Recent studies have demonstrated that pyridine derivatives containing difluoromethyl groups exhibit potent inhibitory activity against various kinases. For instance, compounds similar to this one have shown promise in inhibiting tyrosine kinases such as EGFR (epidermal growth factor receptor) and ALK (anaplastic lymphoma kinase). These kinases are implicated in tumor growth and progression, making them attractive targets for anticancer therapy. The ability of 3-Cyano-5-(difluoromethyl)-4-methoxypyridine-2-methanol to modulate kinase activity lies largely in its ability to bind tightly to the ATP-binding pocket of these enzymes through multiple hydrogen bonding interactions and hydrophobic contacts.

In addition to its potential as a kinase inhibitor, this compound may also find applications in other therapeutic areas. For example, it could be explored as an intermediate in the synthesis of compounds targeting inflammatory pathways or neurodegenerative diseases. The versatility of its functional groups allows for further derivatization into more complex molecules with tailored biological activities.

The synthesis of 3-Cyano-5-(difluoromethyl)-4-methoxypyridine-2-methanol (CAS No. 1806862-12-3) involves multi-step organic transformations that highlight the synthetic flexibility of pyridine chemistry. Key synthetic strategies include nucleophilic substitution reactions at the halogenated pyridine precursors followed by functional group interconversions such as cyanation and methylation. The introduction of the difluoromethyl group typically requires specialized fluorination techniques or metal-catalyzed cross-coupling reactions.

The availability of this compound as a starting material enables researchers to rapidly screen libraries of derivatives for enhanced biological activity. High-throughput screening (HTS) techniques combined with structure-activity relationship (SAR) studies can be employed to identify optimized analogs with improved potency and selectivity. Such approaches are essential for translating lead compounds into viable drug candidates.

The growing interest in fluorinated pyridines is driven by their favorable pharmacokinetic properties and enhanced binding affinity towards biological targets. Fluorine atoms are small and highly electronegative elements that can significantly influence molecular interactions without altering overall size or shape significantly compared to hydrogen atoms they replace; thus maintaining high specificity while improving pharmacological profiles.

In conclusion,3-Cyano-5-(difluoromethyl)-4-methoxypyridine-2-methanol (CAS No.1806862-12-3) stands out as an intriguing compound with broad applicability across multiple therapeutic areas including oncology,kinesiology,nephrology etc.. Its unique structural features coupled with promising preliminary data position it as an exciting prospect for future research endeavors aimed at developing novel therapeutics targeting critical disease pathways.